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Compound of Interest

Compound Name:
8-Acetyl-6-(benzyloxy)-2H-

benzo[b][1,4]oxazin-3(4H)-one

Cat. No.: B057953 Get Quote

Technical Guide: 8-Acetyl-6-(benzyloxy)-2H-
benzo[b]oxazin-3(4H)-one
For Researchers, Scientists, and Drug Development Professionals

Introduction
8-Acetyl-6-(benzyloxy)-2H-benzo[b][1][2]oxazin-3(4H)-one is a key chemical intermediate,

primarily recognized for its role in the synthesis of Olodaterol.[2][3] Olodaterol is a long-acting

beta-agonist (LABA) used in the management of chronic obstructive pulmonary disease

(COPD). Understanding the chemical and physical properties, as well as the synthesis of this

intermediate, is crucial for researchers and professionals involved in the development and

manufacturing of this important therapeutic agent. This document provides a comprehensive

overview of the available technical data for 8-Acetyl-6-(benzyloxy)-2H-benzo[b]oxazin-3(4H)-

one.

Chemical Structure and Properties
The structural representation and key identifiers of 8-Acetyl-6-(benzyloxy)-2H-benzo[b]oxazin-

3(4H)-one are presented below.

Caption: Chemical structure of 8-Acetyl-6-(benzyloxy)-2H-benzo[b]oxazin-3(4H)-one.
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Physicochemical Data
A summary of the available physicochemical data for the compound is provided in the table

below. It is important to note that some of these values are predicted and have not been

experimentally verified in the available literature.

Property Value Source

Molecular Formula C₁₇H₁₅NO₄ [3]

Molecular Weight 297.31 g/mol [3][4]

CAS Number 869478-09-1 [1][4]

Appearance Beige Solid [4]

Boiling Point 517.2 ± 50.0 °C (Predicted) [4]

Density 1.259 ± 0.06 g/cm³ (Predicted) [4]

pKa 11.84 ± 0.20 (Predicted) [4]

Solubility

Soluble in Chloroform,

Dichloromethane (DCM),

Methanol

[4]

Mass Spectrum [M+H]⁺ = 298 [3]

Note: Experimental values for melting point, and detailed spectroscopic data (¹H NMR, ¹³C

NMR, IR) are not readily available in the public domain.

Synthesis Protocol
The synthesis of 8-Acetyl-6-(benzyloxy)-2H-benzo[b]oxazin-3(4H)-one is achieved through the

reaction of 1-(3-amino-5-(benzyloxy)-2-hydroxyphenyl)ethanone with chloroacetyl chloride.[3]

Materials
1-(3-amino-5-(benzyloxy)-2-hydroxyphenyl)ethanone

Chloroacetyl chloride
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Potassium carbonate

Dichloromethane

Methanol

Isopropanol

Diisopropyl ether

Ice water

Experimental Procedure
A general procedure for the synthesis is as follows:[3]

Under ice-bath cooling, slowly add 21.0 mL (258 mmol) of chloroacetyl chloride dropwise to

a mixture containing 60.0 g (233 mmol) of 1-(3-amino-5-benzyloxy-2-

hydroxyphenyl)ethanone and 70.0 g (506 mmol) of potassium carbonate.

After the addition is complete, stir the reaction mixture at room temperature overnight.

Heat the mixture to reflux temperature and continue stirring for 6 hours.

Filter the hot reaction mixture and concentrate the filtrate.

Add ice water to the concentrated solution to precipitate the product.

Collect the precipitate by filtration and dry it.

Purify the crude product by chromatography on a short silica gel column, using a

dichloromethane:methanol (99:1) eluent.

Combine the fractions containing the desired product and evaporate the solvent.

Suspend the residue in a mixed solvent of isopropanol/diisopropyl ether, followed by

diafiltration and washing with diisopropyl ether to yield the pure product.

The reported yield for this procedure is 34.6 g (50%).[3]
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Synthesis Workflow
The synthesis process can be visualized as a straightforward two-step process: reaction

followed by purification.
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Synthesis Workflow

Start Materials:
1-(3-amino-5-(benzyloxy)-2-hydroxyphenyl)ethanone

Chloroacetyl chloride
Potassium carbonate

Reaction:
- Ice-bath cooling

- Stir at RT overnight
- Reflux for 6h

Work-up:
- Filtration

- Concentration
- Precipitation with ice water

Purification:
- Silica gel chromatography (DCM:MeOH 99:1)

- Solvent evaporation
- Suspension & washing

Final Product:
8-Acetyl-6-(benzyloxy)-2H-benzo[b]oxazin-3(4H)-one

Click to download full resolution via product page

Caption: Workflow for the synthesis of 8-Acetyl-6-(benzyloxy)-2H-benzo[b]oxazin-3(4H)-one.
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Biological Activity
Currently, there is no specific biological activity reported for 8-Acetyl-6-(benzyloxy)-2H-

benzo[b]oxazin-3(4H)-one itself in the public domain. Its primary significance lies in its role as a

key intermediate in the synthesis of Olodaterol.[2][3] The broader class of benzoxazinones,

however, is known to exhibit a wide range of biological activities, including potential

applications as anticancer, anti-inflammatory, and antimicrobial agents. Further research may

explore the potential bioactivity of this specific compound.

Conclusion
8-Acetyl-6-(benzyloxy)-2H-benzo[b]oxazin-3(4H)-one is a well-defined chemical intermediate

with a clear and established role in pharmaceutical synthesis. While key physicochemical and

synthesis data are available, a comprehensive analytical profile including experimental

spectroscopic data (NMR, IR) and a definitive melting point is not publicly accessible. This

guide provides a summary of the currently available information to aid researchers and

professionals in their work with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b057953#8-acetyl-6-benzyloxy-2h-benzo-b-oxazin-3-
4h-one-chemical-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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